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Compound of Interest

Compound Name: Tetrabutylgermane

Cat. No.: B085935 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Tetra-n-butylgermane (CAS 1067-

42-1), a significant organogermanium compound. The focus is on its chemical and physical

properties, synthesis, and primary applications, with contextual information relevant to the field

of drug development. While Tetra-n-butylgermane is predominantly utilized in materials

science, this guide also explores the broader biological activities of organogermanium

compounds to provide a complete perspective for researchers.

Chemical and Physical Properties
Tetra-n-butylgermane is a colorless liquid at room temperature.[1] Its key physical and chemical

properties are summarized in the table below, compiled from various sources.[2][3][4][5][6][7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b085935?utm_src=pdf-interest
https://ereztech.com/tert-butylgermane-cas-149540-54-5/amp/
https://www.pharmacy180.com/article/organogermanium-compounds--balancing-act-between-an-anticancer-drug-and-a-herbal-supplement-1402/
https://www.benchchem.com/pdf/literature_review_on_n_butylgermane_research.pdf
https://media.abcr.com/pdf/strem-mocvd-cvd-ald.pdf
https://www.benchchem.com/pdf/An_In_Depth_Technical_Guide_to_n_Butylgermane_Derivatives.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/70599
https://parchem.com/chemical-supplier-distributor/tetra-n-butylgermanium-033785
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085935?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

CAS Number 1067-42-1

Molecular Formula C16H36Ge

Molecular Weight 301.10 g/mol [3][4][6]

Appearance Colorless to light yellow liquid[5]

Boiling Point >100 °C[3][5]

Density 0.93 g/mL at 25 °C[3][5]

Flash Point >110 °C (>230 °F)[2][5][8]

Refractive Index (n20/D) 1.455[2]

Water Solubility
Log10 of Water solubility in mol/l: -3.99 (Crippen

Calculated Property)[3]

Octanol/Water Partition Coefficient (logPoct/wat) 6.636 (Crippen Calculated Property)[3]

EINECS Number 213-929-3[2][7]

Synonyms: Tetrabutylgermanium, Germane, tetrabutyl-.[2][6][7]

Synthesis of Tetra-n-butylgermane
The most common method for synthesizing tetraalkylgermanes like Tetra-n-butylgermane is

through the alkylation of germanium halides using organometallic reagents such as Grignard or

organolithium reagents.[9][10]

Experimental Protocol: Synthesis via Grignard Reagent
This protocol is a generalized procedure based on established methods for the synthesis of

organogermanium compounds.[11]

Materials:

Germanium tetrachloride (GeCl₄)
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n-Butylmagnesium bromide (n-BuMgBr) in a suitable ether solvent (e.g., diethyl ether or

THF)

Anhydrous diethyl ether or tetrahydrofuran (THF)

Saturated aqueous ammonium chloride solution

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Standard glassware for inert atmosphere synthesis (e.g., Schlenk line or glovebox)

Magnetic stirrer

Dropping funnel

Reflux condenser

Procedure:

Reaction Setup: In a flame-dried, two-necked round-bottom flask equipped with a magnetic

stir bar, reflux condenser, and a dropping funnel, place the n-butylmagnesium bromide

solution under an inert atmosphere (e.g., Argon or Nitrogen).

Addition of Germanium Tetrachloride: Cool the Grignard reagent solution to 0 °C using an ice

bath. Slowly add a solution of germanium tetrachloride in anhydrous diethyl ether dropwise

from the dropping funnel to the stirred Grignard solution. An exothermic reaction will occur,

and a precipitate of magnesium salts will form.

Reaction: After the addition is complete, allow the reaction mixture to warm to room

temperature and then heat to reflux for 2-3 hours to ensure the reaction goes to completion.

Work-up: Cool the reaction mixture to room temperature and then quench it by the slow

addition of a saturated aqueous solution of ammonium chloride.

Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and

extract the aqueous layer two more times with diethyl ether.
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Drying and Solvent Removal: Combine the organic extracts and dry over anhydrous

magnesium sulfate. Filter off the drying agent and remove the solvent by rotary evaporation.

Purification: The crude Tetra-n-butylgermane can be purified by fractional distillation under

reduced pressure to yield the final product.

n-Butylmagnesium
bromide solution

Reaction at 0°C to reflux
under inert atmosphere

Germanium tetrachloride
in anhydrous ether

Quenching with
aq. NH4Cl

Extraction with
diethyl ether

Drying over
anhydrous MgSO4
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under reduced pressure Pure Tetra-n-butylgermane

Click to download full resolution via product page

Synthesis workflow for Tetra-n-butylgermane.

Applications
The primary application of Tetra-n-butylgermane is as a liquid precursor in chemical vapor

deposition (CVD), metal-organic chemical vapor deposition (MOCVD), and atomic layer

deposition (ALD) processes for the fabrication of high-purity germanium and germanium-

containing thin films.[4][5][12]

Chemical Vapor Deposition (CVD) Precursor
Tetra-n-butylgermane is favored in some applications over gaseous precursors like germane

(GeH₄) due to its liquid state, which simplifies handling and delivery.[13] It is used in the

semiconductor industry for depositing thin films for integrated circuits and other electronic

devices.[12][14]

Conceptual Experimental Protocol: Germanium Thin
Film Deposition by CVD
The following is a conceptual workflow for the deposition of a germanium thin film on a silicon

substrate using Tetra-n-butylgermane in a low-pressure CVD (LPCVD) system.[5][13]
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Equipment and Materials:

Low-Pressure Chemical Vapor Deposition (LPCVD) reactor

Silicon (Si) substrate wafer

Tetra-n-butylgermane (in a bubbler)

Carrier gas (e.g., high-purity Argon or Nitrogen)

Vacuum pumps

Substrate heater

Procedure:

Substrate Preparation: The silicon substrate is thoroughly cleaned to remove any organic

and inorganic contaminants. A common procedure is the RCA clean. Immediately before

loading into the reactor, the native oxide layer is removed using a dilute hydrofluoric acid

(HF) dip.

Reactor Setup: The cleaned substrate is placed in the CVD reactor chamber. The chamber is

then evacuated to a high vacuum (e.g., < 1 x 10⁻⁶ Torr).

Precursor Delivery: The Tetra-n-butylgermane bubbler is maintained at a constant

temperature to ensure a stable vapor pressure. The carrier gas is passed through the

bubbler at a controlled flow rate to transport the precursor vapor into the reactor chamber.

Deposition: The substrate is heated to the desired deposition temperature (typically in the

range of 350-500 °C, but requires optimization). At this temperature, the Tetra-n-

butylgermane molecules decompose on the hot substrate surface, leading to the formation of

a germanium thin film.

Termination and Cool-down: Once the desired film thickness is achieved, the precursor flow

is stopped, and the substrate is allowed to cool down under a continuous flow of the carrier

gas.
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Conceptual workflow for CVD of Germanium.

Relevance to Drug Development
Currently, there is no evidence to suggest that Tetra-n-butylgermane is used directly as a

therapeutic agent. Its relevance to drug development is indirect and primarily lies in the

applications of the materials it can produce.

Drug Delivery Systems: Germanium-based nanomaterials, which can be synthesized using

precursors like Tetra-n-butylgermane, are being explored for their potential in drug delivery
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systems. The unique properties of these materials could allow for targeted drug release and

imaging.

Biomedical Coatings: The germanium films deposited via CVD can be used as biocompatible

coatings on medical devices and implants to improve their performance and reduce adverse

reactions in the body.

While Tetra-n-butylgermane itself is not a drug, the broader class of organogermanium

compounds has been a subject of significant research in medicinal chemistry.[8][15][16][17][18]

Compounds such as 2-Carboxyethylgermanium sesquioxide (Ge-132) and spirogermanium

have been investigated for a range of biological activities, including:[2][19][20]

Antitumor Activity[2][20]

Immune Stimulation[2][8][19]

Antioxidant Properties[8][16]

Antiviral and Antibacterial Effects[8]

These findings suggest that organogermanium compounds are a promising area for the

development of new therapeutic agents.

Biological Activity and Signaling Pathways
There are no known biological activities or specific signaling pathways directly associated with

Tetra-n-butylgermane. Its high lipophilicity and lack of reactive functional groups suggest it is

unlikely to have specific biological targets in the same way a designed drug molecule would.

The biological effects of other organogermanium compounds, such as Ge-132, are thought to

be mediated through immunomodulatory mechanisms, including the activation of macrophages

and natural killer cells, leading to an increase in interferon-γ levels.[8][19] However, the precise

molecular mechanisms are still under investigation.

The logical relationship between Tetra-n-butylgermane and its potential, albeit indirect,

relevance to the biomedical field is illustrated below.
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Relationship of Tetra-n-butylgermane to potential biomedical applications.

Safety and Handling
Tetra-n-butylgermane is considered hazardous. The GHS hazard statements and precautionary

measures are summarized below.[6][21]

Hazard Category GHS Hazard Statements

Acute Toxicity H302: Harmful if swallowed.[6]

H312: Harmful in contact with skin.[6]

H332: Harmful if inhaled.[6]

Skin Irritation H315: Causes skin irritation.[6]

Eye Irritation H319: Causes serious eye irritation.[6]

Respiratory Irritation H335: May cause respiratory irritation.[21]

Precautionary Statements (Selected):

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[5][21]

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[5][21]

P405: Store locked up.[5][21]

It is essential to handle this compound in a well-ventilated area, preferably a fume hood, and to

use appropriate personal protective equipment (PPE), including gloves, safety glasses, and a

lab coat.
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Conclusion
Tetra-n-butylgermane (CAS 1067-42-1) is a valuable organogermanium compound with well-

defined physical and chemical properties. Its primary and established use is as a liquid

precursor for the deposition of germanium-containing thin films in the semiconductor and

materials science industries. While it does not have direct applications as a therapeutic agent,

its role in creating advanced materials provides an indirect link to the field of drug development,

particularly in the areas of drug delivery systems and biomedical coatings. Furthermore, the

broader class of organogermanium compounds exhibits a range of interesting biological

activities, highlighting the potential of germanium-based chemistry in the search for new

medicines. For researchers and professionals in drug development, Tetra-n-butylgermane

represents a tool for materials innovation, while the wider family of organogermanium

compounds offers a fertile ground for therapeutic discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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